Cas no 117821-06-4 (2-Pyrrolidinone,5-[(1S)-1,2-dihydroxyethyl]-3,4-dihydroxy-, (3S,4S,5R)-)

• Product name: 2-Pyrrolidinone,5-[(1S)-1,2-dihydroxyethyl]-3,4-dihydroxy-, (3S,4S,5R)-
• CAS No: 117821-06-4
• MF: C₆H₁₁NO₅
• MW: 177.15524
• CID: 158718
• PubChem ID: 451997

2-Pyrrolidinone,5-[(1S)-1,2-dihydroxyethyl]-3,4-dihydroxy-, (3S,4S,5R)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinone,5-[(1S)-1,2-dihydroxyethyl]-3,4-dihydroxy-, (3S,4S,5R)-
• (3S,4S,5R)-5-[(1R)-1,2-dihydroxyethyl]-3,4-dihydroxypyrrolidin-2-one
• D-Mannonic-1,4-lactam
• 2-Pyrrolidinone, 5-(1,2-dihydroxyethyl)-3,4-dihydroxy-, (3S-(3alpha,4alpha,5alpha(R*)))-
• 117821-06-4
• (3S,4S,5R)-5-[(1R)-1,2-dihydroxyethyl]-3,4-dihydroxy-pyrrolidin-2-one
• 2-Pyrrolidinone, 5-(1,2-dihydroxyethyl)-3,4-dihydroxy-, [3S-[3a,4a,5a(R*)]]-
• DTXSID70151917

• Inchi： InChI=1S/C6H11NO5/c8-1-2(9)3-4(10)5(11)6(12)7-3/h2-5,8-11H,1H2,(H,7,12)/t2-,3+,4-,5-/m0/s1
• InChI Key： ZWFBJVLZKRFADK-QTBDOELSSA-N
• SMILES： OC[C@@H]([C@H]1NC(=O)[C@@H](O)[C@H]1O)O

Computed Properties

• Exact Mass: 177.064
• Monoisotopic Mass: 177.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 110Ų
• XLogP3: -2.6

Experimental Properties

• Density: 1.673
• Boiling Point: 578.1°Cat760mmHg
• Flash Point: 303.4°C
• Refractive Index: 1.624